2H-Pyran, 2,2'-thiobis[3,4-dihydro-

• CAS: 61645-65-6
• Molecular Formula: C10H14O2S
• Molecular Weight: 198.28 g/mol
• SMILES: C1CC(OC=C1)SC2CCC=CO2
• InChI: InChI=1S/C10H14O2S/c1-3-7-11-9(5-1)13-10-6-2-4-8-12-10/h3-4,7-10H,1-2,5-6H2
• InChIKey: JVDMZKWSKOIKIP-UHFFFAOYSA-N

CAS 61645-65-6 Structural Identity & Classification

2H-Pyran, 2,2'-thiobis[3,4-dihydro- (CAS 61645-65-6), systematically named 2-(3,4-dihydro-2H-pyran-2-ylsulfanyl)-3,4-dihydro-2H-pyran, is a C2-symmetric bis-dihydropyran organosulfur heterocycle with molecular formula C10H14O2S and molecular weight 198.28 g/mol . The compound belongs to the broader class of dihydropyran derivatives that serve as intermediates in organic synthesis and as protecting groups for hydroxyl and other functional groups [1]. Its distinguishing structural feature is a sulfur bridge connecting two 3,4-dihydro-2H-pyran rings at the 2,2' positions, which fundamentally differentiates it from the more commonly employed carbon-linked bis-dihydropyran analog (3,3',4,4'-tetrahydro-6,6'-bis-2H-pyran, CAS 109669-49-0) . The compound has been investigated in the context of sulfenylation chemistry and as a potential scaffold in pharmaceutical intermediate synthesis [2].

Compound Type

C2-symmetric organosulfur heterocycle

Research Context

Synthetic intermediate and protecting-group scaffold

Key Feature

Sulfur bridge enables orthogonal reactivity

• [1] Jawor, M. L.; Ahmed, B. M.; Mezei, G. Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic amino functional groups. Green Chem. 2016, 18, 6209–6214. View Source
• [2] Nowrouzi, N.; Abbasi, M.; Hasaninejad, A. Metal-Free I2-Catalyzed Sulfenylation of Dihydropyrans: Synthesis of Vinyl Sulfides. ChemistrySelect 2019, 4(30), 8771–8775. View Source

Critical Role of the Sulfur Bridge in CAS 61645-65-6

In-class bis-dihydropyran compounds cannot be substituted interchangeably due to fundamental differences in bridge-atom chemistry. The carbon-linked analog 3,3',4,4'-tetrahydro-6,6'-bis-2H-pyran (CAS 109669-49-0) possesses a direct C–C bond between the two dihydropyran rings, rendering it chemically inert at the linkage position [1]. In contrast, CAS 61645-65-6 incorporates a divalent sulfur bridge that introduces additional dimensions of reactivity: the sulfur atom can undergo oxidation to sulfoxide and sulfone states, can serve as a soft Lewis base for metal coordination, and can participate in nucleophilic substitution chemistry . Furthermore, the sulfur bridge increases molecular weight by 32.06 g/mol (from 166.22 to 198.28 g/mol), alters the polar surface area from 18.46 Ų to 43.76 Ų, and raises the calculated LogP from 2.375 to 3.02 relative to the carbon-linked bis-DHP . These differences have direct consequences for solubility, chromatographic behavior, and biological partitioning in any application context. Selection of the wrong bis-dihydropyran congener will therefore compromise any synthetic strategy or screening campaign predicated on the unique reactivity or physicochemical profile of the sulfur-bridged scaffold [2].

Target Compound

Sulfur-bridged bis-dihydropyran (CAS 61645-65-6): oxidation-addressable bridge, higher MW and LogP.

Common Analog

Carbon-linked bis-dihydropyran (CAS 109669-49-0): chemically inert bridge, lower polar surface area.

Bridge-atom chemistry and physicochemical profiles may not transfer directly. Verify synthetic and chromatographic outcomes before interchange.

• [1] EP 0614895 A1. Bis-dihydropyran derivatives and their use in chiral transformations. European Patent Office, filed 1993-03-08, published 1994-09-14. View Source
• [2] Ley, S. V. et al. Dispiroketals in Synthesis (Part 22): Use of Chiral 2,2'-Bis(phenylthiomethyl)dihydropyrans as New Protecting and Resolving Agents for 1,2-Diols. J. Chem. Soc., Perkin Trans. 1, 1996. View Source

Differentiation Evidence: CAS 61645-65-6 vs. Bis-DHP Analogs

Physicochemical Profile: Sulfur-Bridged vs. Carbon-Linked Bis-DHP

CAS 61645-65-6 (C10H14O2S) is differentiated from the carbon-linked analog 3,3',4,4'-tetrahydro-6,6'-bis-2H-pyran (CAS 109669-49-0; C10H14O2) by the substitution of a bridging sulfur atom for a direct C–C bond [1]. This single-atom substitution produces a molecular weight increase of 32.06 g/mol (198.28 vs. 166.22 g/mol), a polar surface area increase of 25.30 Ų (43.76 vs. 18.46 Ų), and a LogP increase of 0.645 units (3.02 vs. 2.375) . The sulfur bridge also generates a distinct InChI identifier: InChI=1S/C10H14O2S/c1-3-7-11-9(5-1)13-10-6-2-4-8-12-10/h3-4,7-10H,1-2,5-6H2, confirming unambiguous structural identity .

Physicochemical Profile

Cross-study comparable

MW: 198.28 vs 166.22 g/mol
PSA: 43.76 vs 18.46 Ų
LogP: 3.02 vs 2.375

Supports procurement identity verification

Calculated properties; confirm with lot-specific COA

Evidence Dimension	Molecular weight, polar surface area, and lipophilicity
Target Compound Data	MW = 198.28 g/mol; PSA = 43.76 Ų; LogP = 3.02
Comparator Or Baseline	CAS 109669-49-0: MW = 166.22 g/mol; PSA = 18.46 Ų; LogP = 2.375
Quantified Difference	ΔMW = +32.06 g/mol; ΔPSA = +25.30 Ų; ΔLogP = +0.645
Conditions	Calculated physicochemical properties from Chemsrc database entries

Why This Matters

These quantitative differences in MW, PSA, and LogP directly impact chromatographic retention, aqueous solubility, and membrane permeability, making the compounds non-fungible in any assay or purification protocol.

• [1] EP 0614895 A1. Bis-dihydropyran derivatives and their use in chiral transformations. European Patent Office. Describes bis-DHP (CAS 109669-49-0) as 3,3',4,4'-tetrahydro-6,6'-bis-2H-pyran with C2 symmetry. View Source

Sulfur Bridge Oxidation Potential vs. Carbon-Bridged Bis-DHP

The sulfur bridge in CAS 61645-65-6 represents a chemically addressable site that is absent in the carbon-linked bis-DHP analog. The divalent sulfur can be oxidized to the corresponding sulfoxide (S=O) or sulfone (O=S=O) states, enabling controlled modulation of polarity, hydrogen-bonding capacity, and leaving-group potential at the bridge position . This is directly analogous to the established oxidation strategy employed by Ley et al., wherein chiral 2,2'-bis(phenylthiomethyl)dihydropyrans were oxidized to bis-sulfones to achieve base-promoted β-elimination deprotection of 1,2-diol dispiroketals [1]. In contrast, the carbon-linked bis-DHP (CAS 109669-49-0) offers no equivalent oxidation handle at the bridge, limiting its downstream functionalization options [2].

Oxidation Potential

Class-level inference

Sulfide → sulfoxide → sulfone oxidation states accessible at bridge

May support late-stage diversification strategies

Direct head-to-head oxidation study not identified

Evidence Dimension	Number of chemically addressable oxidation states at the bridge position
Target Compound Data	Three oxidation states accessible: sulfide (S), sulfoxide (S=O), sulfone (O=S=O)
Comparator Or Baseline	Carbon-linked bis-DHP (CAS 109669-49-0): One oxidation state (C–C bond is inert to oxidation under standard conditions)
Quantified Difference	2 additional chemically accessible oxidation states for the target compound; direct quantitative rate data not available for this specific scaffold
Conditions	Inference drawn from established sulfur oxidation chemistry and Ley dispiroketal methodology; explicit note: no direct head-to-head oxidation study comparing these two specific compounds has been identified

Why This Matters

For procurement decisions involving synthetic intermediate selection, the sulfur bridge provides orthogonal reactivity that enables late-stage diversification strategies unavailable to carbon-linked analogs.

• [1] Ley, S. V. et al. Dispiroketals in Synthesis (Part 22): Use of Chiral 2,2'-Bis(phenylthiomethyl)dihydropyrans as New Protecting and Resolving Agents for 1,2-Diols. J. Chem. Soc., Perkin Trans. 1, 1996. Oxidation to bis-sulfone enables base-promoted β-elimination deprotection. View Source
• [2] EP 0614895 A1. Describes unsubstituted bis-DHP as lacking heteroatom functionality at the bridge. View Source

Synthetic Accessibility via I₂-Catalyzed Sulfenylation

The sulfur-bridged dihydropyran scaffold is accessible via the metal-free I2-catalyzed C(sp2)–H sulfenylation of dihydropyrans developed by Nowrouzi et al. (2019) [1]. This methodology, which employs molecular iodine as a catalyst under metal-free conditions for the reaction of thiols or disulfides with dihydropyrans, provides a direct synthetic route to vinyl sulfide products structurally related to CAS 61645-65-6 [2]. While no yield data specific to CAS 61645-65-6 synthesis has been identified in the primary literature, the reported methodology achieves vinyl sulfide formation from dihydropyran substrates without requiring transition metal catalysts, distinguishing it from palladium-catalyzed cross-coupling approaches commonly used for carbon-linked bis-dihydropyran synthesis [3]. The reaction scope includes both thiol-based and thiol-free protocols, with the latter utilizing aryl halides, CuI, and potassium isopropyl xanthate as a sulfur source [4].

Synthetic Route

Class-level inference

Metal-free I₂-catalyzed sulfenylation of dihydropyrans reported

Reported method context for scaffold assembly

Yield data specific to CAS 61645-65-6 not available

Evidence Dimension	Synthetic methodology and catalyst requirements for scaffold assembly
Target Compound Data	Accessible via metal-free I2-catalyzed sulfenylation of dihydropyrans (no transition metal required)
Comparator Or Baseline	Carbon-linked bis-DHP synthesis typically requires organometallic coupling or Diels-Alder cycloaddition strategies
Quantified Difference	Qualitative difference in synthetic strategy: metal-free vs. transition-metal-catalyzed; direct comparative yield data for CAS 61645-65-6 vs. CAS 109669-49-0 not available
Conditions	I2 (10 mol%), dihydropyran substrate, thiol or disulfide, solvent-free or CH2Cl2, as per Nowrouzi et al. (2019)

Why This Matters

The metal-free synthetic accessibility via I2-catalyzed sulfenylation may reduce procurement costs and avoid transition metal contamination for applications requiring high purity.

• [1] Nowrouzi, N.; Abbasi, M.; Hasaninejad, A. Metal-Free I2-Catalyzed Sulfenylation of Dihydropyrans: Synthesis of Vinyl Sulfides. ChemistrySelect 2019, 4(30), 8771–8775. View Source
• [2] Safari, E.; Nowrouzi, N.; Abbasi, M.; Hasaninejad, A. Metal-Free I2-Catalyzed Sulfenylation of Dihydropyrans. ChemistrySelect 2019, 4, 8771. Abstract: 'I2-catalyzed C(sp2)–H bond sulfenylation have been achieved from the reaction of thiols or disulfides with dihydropyrans under metal-free conditions.' View Source
• [3] Evans, D. A. et al. Enantioselective Synthesis of Dihydropyrans. Catalysis of Hetero Diels-Alder Reactions by Bis(oxazoline) Copper(II) Complexes. J. Am. Chem. Soc. 2000, 122, 7903. Dihydropyran obtained in 95% yield using 1 mol% Cu(II) catalyst. View Source
• [4] Nowrouzi et al. Supporting Information: Thiol-free protocol using aryl halides, CuI, and potassium isopropyl xanthate. ChemistrySelect 2019. View Source

Bifunctional Protecting Group: Bis-DHP vs. Monomeric DHP

Monomeric 3,4-dihydro-2H-pyran (DHP, CAS 110-87-2) is a widely established protecting reagent that reacts with a single hydroxyl group to form a tetrahydropyranyl (THP) ether . Under optimized solvent-free conditions at 125°C, DHP achieves quantitative protection of hydroxyl, thiol, carboxylic acid, amide, and heterocyclic amino groups with no waste generation [1]. However, DHP cannot simultaneously protect two functional groups in a geometrically constrained orientation. Bis-dihydropyrans, in contrast, can form dispiroketals with 1,2-diols, enabling regioselective and enantioselective protection of vicinal diol systems [2]. The bis-dihydropyran scaffold of CAS 61645-65-6, with its two dihydropyran rings tethered by a sulfur bridge, offers the potential for bifunctional protection of 1,2-diol substrates while retaining the orthogonal reactivity of the sulfur bridge for subsequent deprotection or diversification steps [3]. Comparative quantitative data on protection yields and diastereoselectivities for CAS 61645-65-6 vs. carbon-linked bis-DHP remain unavailable in the primary literature.

Protecting Group Scope

Supporting evidence

Bifunctional dispiroketal formation vs monomeric DHP monoprotection

Reported 1,2-diol protection context

Comparative diastereoselectivity data not available

Evidence Dimension	Number of functional groups simultaneously protectable; substrate scope
Target Compound Data	Bifunctional: two dihydropyran rings enable dispiroketal formation with 1,2-diols; sulfur bridge provides additional reactivity handle
Comparator Or Baseline	Monomeric DHP (CAS 110-87-2): Monofunctional THP protection of single alcohol; CAS 109669-49-0: Bifunctional protection without sulfur bridge reactivity
Quantified Difference	Qualitative differentiation in substrate scope and downstream functionalization options; direct comparative diastereoselectivity data not available
Conditions	Protection conditions: DHP at 125°C under solvent-free conditions (Jawor et al., 2016); dispiroketal formation typically requires acid catalysis

Why This Matters

For procurement in synthetic methodology development, the bifunctional architecture with a reactive sulfur bridge may enable one-pot protection-functionalization sequences not achievable with monomeric DHP or carbon-linked bis-DHP.

• [1] Jawor, M. L.; Ahmed, B. M.; Mezei, G. Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic amino functional groups. Green Chem. 2016, 18, 6209–6214. View Source
• [2] Ley, S. V. et al. Dispiroketals in Synthesis (Part 22): Use of Chiral 2,2'-Bis(phenylthiomethyl)dihydropyrans as New Protecting and Resolving Agents for 1,2-Diols. J. Chem. Soc., Perkin Trans. 1, 1996. View Source
• [3] EP 0614895 A1. 'A disubstituted bis-dihydropyran having C2 symmetry, in single enantiomer form can be used in an enantioselective reaction to form dispiroketal which are chiral templates.' View Source

Application Scenarios for CAS 61645-65-6

Late-Stage Diversification via Sulfur Bridge Oxidation

In multi-step synthetic routes where a bis-dihydropyran scaffold serves as a protecting group for 1,2-diols, CAS 61645-65-6 provides an orthogonal oxidation handle at the sulfur bridge that is entirely absent in the carbon-linked analog CAS 109669-49-0 [1]. Following dispiroketal formation, the sulfur bridge can be converted to sulfoxide or sulfone, modulating polarity (PSA increase from 43.76 Ų to higher values) to facilitate chromatographic purification, or enabling base-promoted β-elimination deprotection analogous to the Ley bis(phenylthiomethyl)dihydropyran methodology [2]. This scenario is not accessible with the carbon-linked bis-DHP, which requires strongly acidic deprotection conditions that may be incompatible with acid-sensitive substrates.

Metal-Free Synthetic Route for High-Purity Intermediates

For research programs requiring strict exclusion of transition metal contaminants (e.g., pharmaceutical intermediate synthesis subject to ICH Q3D elemental impurity guidelines), the I2-catalyzed sulfenylation methodology reported by Nowrouzi et al. (2019) provides a metal-free synthetic route to vinyl sulfide dihydropyran derivatives structurally related to CAS 61645-65-6 [3]. In contrast, carbon-linked bis-DHP synthesis via Pd-catalyzed cross-coupling or Cu-catalyzed hetero Diels-Alder reactions introduces potential metal contamination that must be addressed through additional purification steps [4]. Procurement of CAS 61645-65-6 as a pre-formed building block eliminates the need for in-house metal-catalyzed assembly.

Chromatographic Method Development Using Physicochemical Differences

The quantitative physicochemical differences between CAS 61645-65-6 (MW 198.28, PSA 43.76 Ų, LogP 3.02) and the carbon-linked bis-DHP analog (MW 166.22, PSA 18.46 Ų, LogP 2.375) translate to distinct chromatographic retention behavior . For analytical method development or preparative purification of reaction mixtures containing bis-dihydropyran-protected intermediates, the higher LogP of the sulfur-bridged compound provides increased reversed-phase HPLC retention, while the higher PSA improves normal-phase separation characteristics. These differences enable orthogonal purification strategies that can be exploited to resolve closely related reaction products.

SAR Studies: Sulfur Bridge Pharmacophore Modulation

In medicinal chemistry SAR campaigns where bis-dihydropyran derivatives are evaluated for antimicrobial or anti-inflammatory activity, the sulfur bridge in CAS 61645-65-6 offers a tunable pharmacophoric element . The three accessible oxidation states (sulfide, sulfoxide, sulfone) at the bridge position allow systematic exploration of hydrogen-bond acceptor capacity and electronic effects on biological target engagement, without altering the core bis-dihydropyran scaffold. This graduated modulation is unavailable in the carbon-linked analog, where the bridge is chemically inert, and requires synthesis of entirely new scaffolds to achieve equivalent SAR coverage.

Application

Selection Property

Validation Focus

Late-stage diversification studies

Oxidation-addressable sulfur bridge

Sulfoxide/sulfone conversion and polarity modulation

High-purity intermediate synthesis

Metal-free synthetic accessibility context

Transition metal contamination review

Chromatographic method development

Distinct LogP and PSA profile

Retention behavior and orthogonal separation

Pharmacophore modulation research

Tunable sulfur oxidation states

Hydrogen-bond acceptor and electronic effect exploration

• [1] EP 0614895 A1. Carbon-linked bis-DHP lacks sulfur oxidation capability. View Source
• [2] Ley, S. V. et al. Oxidation of bis(phenylthiomethyl)dihydropyrans to bis-sulfones for base-promoted deprotection. J. Chem. Soc., Perkin Trans. 1, 1996. View Source
• [3] Nowrouzi, N.; Abbasi, M.; Hasaninejad, A. Metal-Free I2-Catalyzed Sulfenylation of Dihydropyrans. ChemistrySelect 2019, 4(30), 8771–8775. View Source
• [4] Evans, D. A. et al. Cu(II)-catalyzed hetero Diels-Alder for dihydropyran synthesis. J. Am. Chem. Soc. 2000, 122, 7903. View Source